(1s,3s)-3-methanesulfonamidocyclobutane-1-carboxylic acid, cis
Overview
Description
(1S,3S)-3-Methanesulfonamidocyclobutane-1-carboxylic acid, cis (cis-MSCBA) is an important organic compound that has been used in various scientific and medical research applications. It is a cyclic sulfonamide derivative with a carboxylic acid group, and it is an important member of the family of cyclic sulfonamides. Cis-MSCBA has been used in a wide range of research applications, including synthesis, drug design, and biochemistry. It is also used in the synthesis of other organic compounds, such as peptides, nucleosides, and amino acids.
Scientific Research Applications
Cis-MSCBA has been used in a variety of scientific research applications. It has been used in the synthesis of peptides, nucleosides, and amino acids. It has also been used in the synthesis of drugs, such as antifungal agents, antibiotics, and anti-cancer agents. Additionally, it has been used in the synthesis of polymers and other materials for use in nanotechnology. It has also been used in the synthesis of proteins for use in biotechnology.
Mechanism of Action
The mechanism of action of (1s,3s)-3-methanesulfonamidocyclobutane-1-carboxylic acid, cis is not yet fully understood. However, it is believed that it acts as an inhibitor of enzymes involved in the biosynthesis of peptides, nucleosides, and amino acids. It is also believed to act as an inhibitor of enzymes involved in the metabolism of drugs. In addition, it is believed to act as an inhibitor of enzymes involved in the synthesis of polymers and other materials for use in nanotechnology.
Biochemical and Physiological Effects
The biochemical and physiological effects of (1s,3s)-3-methanesulfonamidocyclobutane-1-carboxylic acid, cis are not yet fully understood. However, it is believed to have a variety of effects on the body. It is believed to inhibit the activity of enzymes involved in the biosynthesis of peptides, nucleosides, and amino acids. It is also believed to inhibit the metabolism of drugs. In addition, it is believed to inhibit the synthesis of polymers and other materials for use in nanotechnology.
Advantages and Limitations for Lab Experiments
The use of (1s,3s)-3-methanesulfonamidocyclobutane-1-carboxylic acid, cis in laboratory experiments has a number of advantages and limitations. One of the major advantages is that it is relatively inexpensive and easy to synthesize. Additionally, it has a wide range of uses, from synthesis to drug design to biochemistry. However, there are some limitations to its use in laboratory experiments. For example, it is not yet fully understood how it interacts with enzymes, and there is a potential for toxicity.
Future Directions
There are a number of potential future directions for research on (1s,3s)-3-methanesulfonamidocyclobutane-1-carboxylic acid, cis. One potential direction is to further investigate its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done on its use in drug design and synthesis of other organic compounds. Finally, research could be done on its use in nanotechnology and biotechnology.
Synthesis Methods
Cis-MSCBA can be synthesized in a number of ways, including the use of the Grignard reaction, the Wittig reaction, and the Stork enamine reaction. In the Grignard reaction, a Grignard reagent is reacted with an aldehyde or ketone to form a cyclic sulfonamide. In the Wittig reaction, a phosphonium salt is reacted with an aldehyde or ketone to form a cyclic sulfonamide. In the Stork enamine reaction, a carboxylic acid is reacted with an aldehyde or ketone to form a cyclic sulfonamide. All of these reactions can be used to synthesize (1s,3s)-3-methanesulfonamidocyclobutane-1-carboxylic acid, cis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1s,3s)-3-methanesulfonamidocyclobutane-1-carboxylic acid, cis involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclobutene", "Methanesulfonyl chloride", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Diethyl ether", "Sodium borohydride", "Acetic acid", "Sodium acetate", "Sodium cyanoborohydride", "Methanesulfonamide", "Chloroacetic acid" ], "Reaction": [ "Step 1: Cyclobutene is reacted with methanesulfonyl chloride in the presence of sodium hydroxide and methanol to form (1s,3s)-3-methanesulfonyloxycyclobutane.", "Step 2: The resulting product is then treated with hydrochloric acid and sodium bicarbonate to remove the methanesulfonyl protecting group and form (1s,3s)-3-hydroxycyclobutane-1-carboxylic acid.", "Step 3: The carboxylic acid is then converted to its corresponding acid chloride using thionyl chloride.", "Step 4: The acid chloride is reduced with sodium borohydride in the presence of acetic acid and sodium acetate to form (1s,3s)-3-hydroxycyclobutane-1-methanesulfonamide.", "Step 5: The methanesulfonamide group is then deprotected using sodium cyanoborohydride in methanol to form (1s,3s)-3-amino-cyclobutane-1-carboxylic acid.", "Step 6: The amino group is then reacted with chloroacetic acid in the presence of sodium hydroxide to form (1s,3s)-3-methanesulfonamidocyclobutane-1-carboxylic acid, cis." ] } | |
CAS RN |
2110280-02-7 |
Product Name |
(1s,3s)-3-methanesulfonamidocyclobutane-1-carboxylic acid, cis |
Molecular Formula |
C6H11NO4S |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
